3-Cyclopropoxy-5-fluoropicolinic acid

• Molecular Formula: C9H8FNO3
• Molecular Weight: 197.16 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoropyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8FNO3/c10-5-3-7(14-6-1-2-6)8(9(12)13)11-4-5/h3-4,6H,1-2H2,(H,12,13)
• InChI Key: HRZYPAXGQZGUGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)F)C(=O)O

Description

3-Cyclopropoxy-5-fluoropicolinic acid is a fluorinated picolinic acid derivative characterized by a pyridine ring substituted with a cyclopropoxy group at position 3, a fluorine atom at position 5, and a carboxylic acid group at position 2. Such compounds are often explored in pharmaceutical and agrochemical research for their bioactivity and resistance to enzymatic degradation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-fluoropicolinic acid typically involves the following steps:

Fluorination: The fluorine atom is introduced at the 5-position using a fluorinating reagent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Picolinic Acid Derivative Formation: The final step involves the formation of the picolinic acid derivative through a series of reactions, including esterification and hydrolysis.

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-5-fluoropicolinic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using cost-effective reagents, and ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-fluoropicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted picolinic acid derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-fluoropicolinic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-fluoropicolinic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Similarity and Key Differences

The compound’s closest analogs, as identified in chemical databases (), include:

CAS No.	Compound Name	Substituents (Position)	Similarity Score
1256808-59-9	5-Fluoro-3-methylpicolinic acid	3-methyl, 5-fluoro, 2-carboxylic	0.91
1245647-61-3	Methyl 5-fluoro-6-methylpicolinate	6-methyl, 5-fluoro, 2-methyl ester	0.83
1052714-11-0	Methyl 3-amino-5-fluoropicolinate	3-amino, 5-fluoro, 2-methyl ester	0.81
1210419-26-3	Methyl 6-bromo-5-fluoropicolinate	6-bromo, 5-fluoro, 2-methyl ester	0.78

Key Observations :

Substituent Effects: Cyclopropoxy vs. Methyl/Amino Groups: The cyclopropoxy group in the target compound introduces steric bulk and conformational rigidity compared to smaller substituents like methyl or amino groups. This may enhance binding specificity in biological targets but reduce solubility . Fluorine Position: All analogs retain fluorine at position 5, suggesting this substitution is critical for electronic modulation or metabolic stability.

Functional Group Variations: Carboxylic Acid vs.

Comparative Analysis with Fluorinated Propanoic Acid Derivatives

• Example: Propanoic acid 3-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)thio]- (CAS 149339-57-1) features extensive fluorination, which enhances chemical inertness but raises environmental persistence concerns.
• Contrast : The single fluorine in 3-cyclopropoxy-5-fluoropicolinic acid balances metabolic stability with reduced environmental impact compared to heavily fluorinated compounds .